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Introduction

Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid, disodium salt) is a highly effective chelating

agent for the sensitive and selective colorimetric determination of iron(III) ions in aqueous

solutions.[1][2] This method is predicated on the formation of stable, colored complexes

between Tiron and Fe(III). The stoichiometry and the color of the resulting complex are highly

dependent on the pH of the solution, which in turn dictates the wavelength of maximum

absorbance (λmax).[1][3] This variability allows for procedural adjustments to suit different

sample matrices and concentration ranges. The intensity of the color produced is directly

proportional to the concentration of iron(III), enabling quantitative analysis via

spectrophotometry.[1]

The solution chemistry of the Fe(III)-Tiron system is complex and influenced by both pH and

the ligand-to-metal molar ratio.[3] Three distinct coordination compounds can be identified in

aqueous solutions at different pH levels:

At an acidic pH (approximately 1-4), a blue 1:1 (Fe:Tiron) complex is formed.[1]

In the pH range of 5-7, a violet 1:2 complex is predominant.[1]

Under alkaline conditions (pH > 7), a red 1:3 complex is formed.[1]

These complexes exhibit different maximum absorbance wavelengths (λmax), which are critical

for spectrophotometric measurements.[1]
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Data Presentation: Quantitative Parameters

The following table summarizes the key quantitative parameters for the spectrophotometric

determination of iron using Tiron. It is important to note that the specific molar absorptivity,

linear range, and limit of detection will vary depending on the experimental conditions, such as

the chosen pH and the instrumentation used.[1]

Parameter Value Notes

pH-Dependent Fe(III):Tiron

Complexes & λmax

pH Range 1-4
1:1 Stoichiometry, Blue

Complex, λmax ~635-680 nm
[1][4]

pH Range 5-7
1:2 Stoichiometry, Violet

Complex, λmax ~562 nm
[1]

pH > 7
1:3 Stoichiometry, Red

Complex, λmax ~480 nm
[1]

Analytical Performance

(Example Method)

Molar Absorption Coefficient 6.0×10⁵ L/mol·cm
At λmax = 665 nm in a slightly

acidic solution.[5]

Linearity Range 0.02–70.00 mg/L [5]

Limit of Detection (LOD) 1 µg/L [5]

Sandell's Sensitivity 10 ng/cm² [5]

Stoichiometric Composition

(Chelate)
2:3 (Fe(III):Tiron)

In a slightly acidic aqueous

solution.[5]

Stability
Absorbance remains stable for

over 24 hours.
[5]

Experimental Workflow Diagram
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Caption: Workflow for spectrophotometric iron analysis using Tiron.
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Protocols: Detailed Methodologies
This section provides a detailed protocol for the spectrophotometric determination of iron(III)

using Tiron. The specific pH and corresponding λmax should be chosen based on the

expected iron concentration and potential interferences.

1. Materials and Reagents

Tiron (4,5-dihydroxy-1,3-benzenedisulfonic acid, disodium salt), analytical reagent grade.

Iron(III) stock solution (e.g., 1000 mg/L): Prepare by dissolving a known mass of ferric

chloride (FeCl₃) or ammonium iron(III) sulfate (NH₄Fe(SO₄)₂·12H₂O) in deionized water

containing a small amount of acid (e.g., HCl or H₂SO₄) to prevent hydrolysis.

Buffer solutions: Prepare appropriate buffer solutions to maintain the desired pH for complex

formation (e.g., acetate buffer for pH 3.6-5.6, borate buffer for pH > 7).

Deionized water.

2. Preparation of Solutions

Tiron Reagent Solution (e.g., 10 mM): Dissolve an appropriate amount of Tiron in deionized

water. This solution should be stored in a dark bottle to protect it from light.[1]

Working Iron(III) Standard Solutions: Prepare a series of standard solutions with known

concentrations of Fe(III) by diluting the stock solution with deionized water. The

concentration range should be selected to encompass the expected concentration of the

unknown samples.[1]

3. Sample Preparation

If the sample is a solid, dissolve it in a suitable solvent and dilute it with deionized water as

necessary.

For samples containing iron(II), an oxidation step (e.g., with hydrogen peroxide) may be

necessary to convert Fe(II) to Fe(III) for total iron determination.

4. Experimental Procedure
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pH Adjustment and Complex Formation:

Pipette a known volume of the sample or standard solution into a volumetric flask.

Add the appropriate buffer solution to adjust the pH to the desired level for the specific

Fe(III)-Tiron complex to be formed.

Add an excess of the Tiron reagent solution to ensure complete complexation of the

Fe(III) ions.[1]

Dilute the solution to the final volume with deionized water and mix thoroughly.

Allow the solution to stand for a sufficient time (e.g., 10-15 minutes) to ensure complete

color development.[1]

Spectrophotometric Measurement:

Set the spectrophotometer to the wavelength of maximum absorbance (λmax)

corresponding to the Fe(III)-Tiron complex formed at the chosen pH.[1]

Use a reagent blank (containing all components except the iron standard or sample) to

zero the spectrophotometer.[1]

Measure the absorbance of each standard solution and the sample solution.

5. Data Analysis

Calibration Curve:

Plot a graph of absorbance versus the concentration of the iron(III) standards.

A linear relationship should be observed within a certain concentration range, following the

Beer-Lambert law.[1]

Determination of Unknown Concentration:

Use the absorbance of the unknown sample and the calibration curve to determine the

concentration of iron(III) in the sample.[1]
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Caption: pH-dependent formation of Fe(III)-Tiron complexes for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. nbinno.com [nbinno.com]

3. Characterization of the Fe(III)-Tiron System in Solution through an Integrated Approach
Combining NMR Relaxometric, Thermodynamic, Kinetic, and Computational Data - PMC
[pmc.ncbi.nlm.nih.gov]

4. Spectrophotometric determination of iron(III) and total iron by sequential injection analysis
technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1586280?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586280?utm_src=pdf-body
https://www.benchchem.com/product/b1586280?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_Colorimetric_Detection_of_Iron_III_with_4_6_dihydroxybenzene_1_3_disulfonic_acid_Tiron.pdf
https://www.nbinno.com/article/other-organic-chemicals/tiron-the-essential-analytical-reagent-for-accurate-metal-ion-detection-and-quantification-bp
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10015466/
https://pubmed.ncbi.nlm.nih.gov/18968849/
https://pubmed.ncbi.nlm.nih.gov/18968849/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Spectrophotometric Determination of
Iron Using Tiron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586280#tiron-application-in-spectrophotometric-
iron-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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